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Compound of Interest

Compound Name: Chromane

Cat. No.: B1220400 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

heterocyclic scaffolds is paramount. Chromane and chromone, both derivatives of benzopyran,

form the core of numerous biologically active compounds, from pharmaceuticals to natural

products.[1][2] Though closely related, their structural distinctions impart significant differences

in their chemical reactivity, physical properties, and biological activities.[3][4] This technical

guide provides an in-depth exploration of the fundamental structural differences between the

chromane and chromone skeletons.

Core Structural Distinction: Saturation vs.
Unsaturation and Carbonyl Functionality
The primary difference between chromane and chromone lies in the dihydropyran ring fused to

the benzene ring.[5][6] Chromane features a saturated dihydropyran ring, whereas chromone

contains a carbonyl group at the C-4 position and a double bond between C-2 and C-3,

rendering the heterocyclic ring unsaturated and conjugated with the benzene ring.[7][8]

Chromane (3,4-dihydro-2H-1-benzopyran) has the chemical formula C₉H₁₀O.[1] Its structure is

characterized by sp³ hybridized carbons at positions 2, 3, and 4.

Chromone (4H-1-benzopyran-4-one) has the chemical formula C₉H₆O₂.[8][9] It possesses a

ketone functional group (C=O) at the C-4 position and a C=C double bond, making the carbons

at positions 2, 3, and 4 sp² hybridized. This α,β-unsaturated ketone system within the pyrone

ring is a key feature influencing its properties.[10]
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Core Structures of Chromane and Chromone
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General Synthesis of Chromane via Annulation
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General Synthesis of Chromone via Baker-Venkataraman Rearrangement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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